2-(1H-benzimidazol-2-ylthio)-N-(2,6-diethylphenyl)propanamide

• IUPAC Name: 2-(1H-benzimidazol-2-ylsulfanyl)-N-(2,6-diethylphenyl)propanamide
• InChI: InChI=1S/C20H23N3OS/c1-4-14-9-8-10-15(5-2)18(14)23-19(24)13(3)25-20-21-16-11-6-7-12-17(16)22-20/h6-13H,4-5H2,1-3H3,(H,21,22)(H,23,24)
• InChI Key: ZBYYTKBAPVUMFP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=CC=C1)CC)NC(=O)C(C)SC2=NC3=CC=CC=C3N2
• Molecular Formula: C20H23N3OS
• Molecular Weight: 353.5 g/mol

Description

2-(1H-benzimidazol-2-ylthio)-N-(2,6-diethylphenyl)propanamide is a compound that has gained significant attention in scientific research due to its potential use in various fields. This compound has been synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 2-(1H-benzimidazol-2-ylthio)-N-(2,6-diethylphenyl)propanamide is not fully understood. However, it has been reported to inhibit the activity of specific enzymes, such as acetylcholinesterase and butyrylcholinesterase. These enzymes are involved in the breakdown of acetylcholine, a neurotransmitter that is essential for proper brain function. Inhibition of these enzymes can lead to an increase in acetylcholine levels, which may improve cognitive function.
Biochemical and Physiological Effects:
2-(1H-benzimidazol-2-ylthio)-N-(2,6-diethylphenyl)propanamide has been reported to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and to induce apoptosis, a process of programmed cell death. In addition, this compound has been reported to have antifungal and antibacterial activities. Studies have also shown that this compound can improve cognitive function by increasing acetylcholine levels in the brain.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using 2-(1H-benzimidazol-2-ylthio)-N-(2,6-diethylphenyl)propanamide in lab experiments is its potential use in the treatment of various diseases. This compound has been shown to have antitumor, antifungal, and antibacterial activities, making it a potential candidate for drug development. However, one of the limitations of using this compound in lab experiments is its potential toxicity. Further studies are needed to determine the toxicity levels of this compound and its potential side effects.

Future Directions

There are several future directions for the study of 2-(1H-benzimidazol-2-ylthio)-N-(2,6-diethylphenyl)propanamide. One direction is the development of this compound as a potential drug for the treatment of various diseases, such as cancer, Alzheimer's disease, and Parkinson's disease. Another direction is the study of the toxicity levels of this compound and its potential side effects. Further studies are also needed to determine the optimal dosage and administration route of this compound for maximum efficacy. In addition, the development of new synthesis methods for this compound may improve its accessibility and potential use in scientific research.
Conclusion:
In conclusion, 2-(1H-benzimidazol-2-ylthio)-N-(2,6-diethylphenyl)propanamide is a compound that has gained significant attention in scientific research due to its potential use in various fields. It has been synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions. Further studies are needed to determine the full potential of this compound and its use in scientific research.

Synthesis Methods

The synthesis of 2-(1H-benzimidazol-2-ylthio)-N-(2,6-diethylphenyl)propanamide has been reported in various studies. One method involves the reaction of 2-(1H-benzimidazol-2-ylthio)aniline with 2,6-diethylbenzoyl chloride in the presence of triethylamine and dichloromethane. The reaction mixture is stirred at room temperature for several hours, and the product is obtained after purification using column chromatography. Another method involves the reaction of 2-(1H-benzimidazol-2-ylthio)aniline with 2,6-diethylbenzaldehyde in the presence of acetic acid and ethanol. The reaction mixture is heated under reflux for several hours, and the product is obtained after purification using column chromatography.

Scientific Research Applications

2-(1H-benzimidazol-2-ylthio)-N-(2,6-diethylphenyl)propanamide has been studied for its potential use in various fields of scientific research. One of the significant applications of this compound is in the field of medicinal chemistry. It has been reported to have potential antitumor, antifungal, and antibacterial activities. In addition, this compound has been studied for its potential use in the treatment of various diseases, such as cancer, Alzheimer's disease, and Parkinson's disease.